Cas no 1396885-41-8 (N-(3-cyclopropyl-3-hydroxypropyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide)

• Product Name: N-(3-cyclopropyl-3-hydroxypropyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide
• CAS No: 1396885-41-8
• MF: C₁₈H₂₃N₃O₄
• MW: 345.392924547195
• CID: 5914936
• PubChem ID: 71787542
• Update Time: 2025-11-07

N-(3-cyclopropyl-3-hydroxypropyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyclopropyl-3-hydroxypropyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide
• N1-(3-cyclopropyl-3-hydroxypropyl)-N2-(3-(2-oxopyrrolidin-1-yl)phenyl)oxalamide
• VU0535158-1
• 1396885-41-8
• F6190-0434
• AKOS024536450
• N-(3-cyclopropyl-3-hydroxypropyl)-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]oxamide
• N-(3-cyclopropyl-3-hydroxypropyl)-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide

• Inchi： 1S/C18H23N3O4/c22-15(12-6-7-12)8-9-19-17(24)18(25)20-13-3-1-4-14(11-13)21-10-2-5-16(21)23/h1,3-4,11-12,15,22H,2,5-10H2,(H,19,24)(H,20,25)
• InChI Key： YSUFPEVITCSUEC-UHFFFAOYSA-N
• SMILES： C(NCCC(C1CC1)O)(=O)C(NC1=CC=CC(N2CCCC2=O)=C1)=O

Computed Properties

• Exact Mass: 345.16885622g/mol
• Monoisotopic Mass: 345.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 98.7Ų

Additional information on N-(3-cyclopropyl-3-hydroxypropyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide

Professional Introduction to N-(3-cyclopropyl-3-hydroxypropyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide (CAS No. 1396885-41-8)

N-(3-cyclopropyl-3-hydroxypropyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide, identified by its CAS number 1396885-41-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The unique arrangement of functional groups within its molecular structure positions it as a candidate for further exploration in various biological pathways and mechanisms.

The compound's structure incorporates several key features that make it particularly noteworthy. The presence of a cyclopropyl moiety and a hydroxypropyl side chain contributes to its distinct chemical properties, influencing both its reactivity and solubility. Additionally, the incorporation of a phenylethanediamide backbone provides a scaffold that can be modified to enhance binding affinity and selectivity towards target proteins. These structural elements collectively contribute to the molecule's potential as a pharmacophore in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of molecules that can modulate biological processes through precise targeting of key enzymes and receptors. N-(3-cyclopropyl-3-hydroxypropyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide fits into this landscape as a compound that may exhibit such modulatory effects. Its molecular design suggests potential interactions with enzymes involved in metabolic pathways, inflammation, and cell signaling, areas where targeted intervention could lead to significant therapeutic benefits.

The pharmacological profile of this compound is currently under investigation, with studies focusing on its interaction with biological targets and its potential effects on disease-related pathways. Preliminary research indicates that the molecule may exhibit properties conducive to drug development, such as binding affinity and selectivity. These characteristics are critical for minimizing side effects and maximizing therapeutic efficacy. Further studies are underway to elucidate the exact mechanisms by which this compound exerts its effects, providing valuable insights into its potential applications.

The synthesis of N-(3-cyclopropyl-3-hydroxypropyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide represents a significant achievement in synthetic chemistry, showcasing the ability to construct complex molecules with precise functionalization. The synthetic route employed highlights the importance of innovative methodologies in accessing novel compounds with tailored properties. This approach not only advances the field of organic synthesis but also provides a foundation for the development of other structurally related molecules with potential therapeutic applications.

In the context of drug discovery, the availability of compounds like N-(3-cyclopropyl-3-hydroxypropyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide serves as a valuable resource for researchers seeking to identify new leads for drug development. Its unique structural features offer opportunities for optimization through structure-based drug design strategies. By leveraging computational modeling and high-throughput screening techniques, scientists can rapidly assess the potential of this compound and related analogs, accelerating the discovery process.

The role of computational methods in analyzing the properties of complex molecules cannot be overstated. Advanced computational tools enable researchers to predict the behavior of N-(3-cyclopropyl-3-hydroxypropyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide both in vitro and in silico, providing insights into its interactions with biological targets and its pharmacokinetic profile. These predictions are crucial for guiding experimental efforts and optimizing lead compounds for further development. The integration of computational chemistry with traditional experimental approaches represents a powerful strategy for advancing drug discovery initiatives.

The future prospects for N-(3-cyclopropyl-3-hydroxypropyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide are promising, with ongoing research aimed at expanding its therapeutic potential. Investigations into its mechanism of action, combined with efforts to optimize its chemical properties, will be essential for translating preclinical findings into clinical applications. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.

In conclusion, N-(3-cyclopropyl-3-hydroxypropyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide (CAS No. 1396885-41-8) represents a significant advancement in pharmaceutical research, offering a promising candidate for further exploration in drug discovery and therapeutic development. Its unique structural features, combined with preliminary evidence of its pharmacological potential, position it as a valuable asset in the quest to develop novel treatments for various diseases. As research continues to uncover new insights into its properties and applications, this compound is poised to make meaningful contributions to the field of chemical biology and medicine.